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Compound Name: Cyclohexylsulfamoyl Chloride
CAS No.: 10314-35-9
Cat. No.: B175625

Get Quote
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A Note to the Researcher: While the topic specified was "Cyclohexylsulfamoyl Chloride," a
thorough review of scientific literature and chemical supplier databases reveals that this
compound is not a common or well-documented reagent. The available data overwhelmingly
pertains to its structural isomer, Cyclohexanesulfonyl Chloride (CAS No. 4837-38-1), where the
sulfonyl chloride group is directly attached to the cyclohexane ring. To provide a technically
accurate and valuable guide for researchers, this document will focus exclusively on this widely
used and well-characterized compound.

Introduction: The Role of Cyclohexanesulfonyl
Chloride in Modern Synthesis

Cyclohexanesulfonyl chloride is a versatile sulfonylating agent that serves as a critical building
block in organic synthesis.[1] Its utility lies in its ability to readily introduce the
cyclohexanesulfonyl moiety into a wide range of molecules. This functionalization is of
paramount importance in the fields of medicinal chemistry and agrochemical development,
where the incorporation of a sulfonyl group can significantly modulate a molecule's biological
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activity, solubility, and stability.[1] The compound is a colorless to light-orange liquid at room
temperature, recognized for its high reactivity toward nucleophiles, a characteristic driven by
the electrophilic nature of the sulfur atom.[1][2] This guide provides a comprehensive overview
of its core properties, reactivity profile, synthetic applications, and essential handling protocols
for laboratory professionals.

Core Physicochemical and Spectroscopic
Properties

Accurate characterization begins with a fundamental understanding of a compound'’s physical
and spectroscopic properties.

Physicochemical Data

The key physical and chemical identifiers for Cyclohexanesulfonyl Chloride are summarized
below for quick reference.

Property Value Source(s)

CAS Number 4837-38-1 [31[4][5]

Molecular Formula CeH11CIO2S [31141[5]

Molecular Weight 182.67 g/mol [31[41[6]
Colorless to faint orange clear

Appearance o [11[2]
liquid

Density 1.259 g/mL at 25 °C [21[3114]

. . 125 °C @ 13 Torr; 255.8 °C @

Boiling Point [21[7]
760 mmHg

Refractive Index (n2°/D) 1.499 [2][3][4]

Flash Point >110 °C (>230 °F) - closed cup  [4]

Synonyms Cyclohexylsulfonyl chloride [1][2]13]
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Spectroscopic Profile: The Signature of
Cyclohexanesulfonyl Chloride

Spectroscopic analysis is essential for reaction monitoring and final product confirmation. While
raw spectra are lot-specific, the expected characteristic signals are well-established.

o Infrared (IR) Spectroscopy: The IR spectrum is dominated by the sulfonyl group. Expect two
very strong characteristic stretching bands for the S=O bond, one asymmetric stretch around
1370-1410 cm~! and a symmetric stretch near 1166-1204 cm~1.[8] Additionally, prominent C-
H aliphatic stretching bands from the cyclohexane ring will appear around 2850-2950 cm~1.

[°]
e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: The spectrum will show complex multiplets corresponding to the protons of the
cyclohexane ring. The unigue proton on the carbon directly attached to the sulfonyl
chloride group (-CH-SO2CI) is the most deshielded due to the strong electron-withdrawing
effect of the SO2CI group and will appear as a downfield multiplet.[8] The remaining 10
protons on the other five carbons of the ring will appear as a series of overlapping
multiplets at higher field.

o 13C NMR: The spectrum will exhibit distinct signals for the carbons of the cyclohexane ring.
The carbon atom bonded to the sulfonyl chloride group will be significantly shifted
downfield compared to the other ring carbons.

o Mass Spectrometry (MS): The mass spectrum will display a characteristic isotopic pattern for
the molecular ion peak due to the presence of the chlorine atom (3°Cl and 3’Cl isotopes in an
approximate 3:1 ratio).[8] Common fragmentation pathways include the loss of the chlorine
atom, the SOz group, or cleavage of the cyclohexane ring.

Reactivity and Synthetic Utility

The synthetic power of cyclohexanesulfonyl chloride stems from the high electrophilicity of the
sulfonyl sulfur atom, making it an excellent target for a variety of nucleophiles.[10] This
reactivity is the foundation for its primary applications in forming sulfonamides and sulfonate
esters.
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Core Reactivity: Nucleophilic Substitution

The central reaction mechanism involves the attack of a nucleophile (e.g., an amine or an
alcohol) on the sulfur atom, leading to the displacement of the chloride ion, which is an
excellent leaving group. This reaction is typically performed in the presence of a non-
nucleophilic base (like triethylamine or pyridine) to neutralize the HCI byproduct generated
during the reaction.

Caption: Generalized workflow for sulfonamide synthesis.

Key Applications and Experimental Protocol

1. Synthesis of Sulfonamides: The reaction with primary or secondary amines yields N-
substituted cyclohexylsulfonamides. This functional group is a well-known pharmacophore
present in numerous therapeutic agents, including antibiotics and diuretics.[10]

2. Synthesis of Sulfonate Esters: Reaction with alcohols or phenols produces
cyclohexylsulfonate esters. These esters are valuable synthetic intermediates because the
sulfonate group is an excellent leaving group in subsequent nucleophilic substitution or
elimination reactions.[10]

Exemplary Protocol: Synthesis of N-
Benzylcyclohexanesulfonamide

This protocol details a representative procedure for the synthesis of a sulfonamide, a
cornerstone reaction for this reagent class.

Objective: To synthesize N-benzylcyclohexanesulfonamide via nucleophilic substitution.

Materials:

Cyclohexanesulfonyl chloride (1.0 eq)

Benzylamine (1.05 eq)

Triethylamine (1.2 eq)

Dichloromethane (DCM) as solvent
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1M Hydrochloric acid solution
Saturated sodium bicarbonate solution
Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSQOa)

Procedure:

Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
dissolve benzylamine (1.05 eq) and triethylamine (1.2 eq) in anhydrous dichloromethane.
Cool the solution to 0 °C using an ice bath.

Reagent Addition: Add a solution of cyclohexanesulfonyl chloride (1.0 eq) in dichloromethane
dropwise to the stirred amine solution over 15-20 minutes. Causality Note: Slow, cooled
addition is crucial to control the exothermic reaction and prevent side product formation.

Reaction Progression: After the addition is complete, allow the reaction mixture to slowly
warm to room temperature and stir for 2-4 hours. Monitor the reaction's progress using Thin-
Layer Chromatography (TLC).

Work-up:
o Quench the reaction by adding water. Transfer the mixture to a separatory funnel.

o Wash the organic layer sequentially with 1M HCI (to remove excess amines), saturated
NaHCOs solution (to remove residual acid), and brine. Self-Validation: Each wash
removes specific impurities, ensuring the purity of the final product.

o Dry the separated organic layer over anhydrous MgSOa.

Isolation: Filter off the drying agent and concentrate the filtrate under reduced pressure using
a rotary evaporator.

Purification: Purify the resulting crude solid or oil by recrystallization (e.g., from
ethanol/water) or flash column chromatography on silica gel to yield the pure N-
benzylcyclohexanesulfonamide.
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Safety, Handling, and Storage

Cyclohexanesulfonyl chloride is a corrosive and moisture-sensitive compound that requires
careful handling.

Hazard and Safety Information

e Primary Hazard: The compound is classified as corrosive. It causes severe skin burns and
eye damage (GHS Hazard H314).[4][6] Contact with water or moisture releases hydrochloric
acid.

e Personal Protective Equipment (PPE): Always handle this reagent inside a certified chemical
fume hood. Wear appropriate PPE, including:

o Chemical safety goggles and a face shield.
o Chemically resistant gloves (e.g., nitrile or neoprene).
o A flame-retardant lab coat.[4][11]

» First Aid Measures:

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek immediate medical attention.[12]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[12]

o Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[12]

Storage and Disposal

o Storage: Store in a cool (recommended 2-8°C), dry, and well-ventilated area away from
incompatible materials such as water, strong bases, and oxidizing agents.[3][4] The
container must be kept tightly sealed. Handling and storage under an inert gas like argon or
nitrogen is recommended to prevent degradation from moisture.[11]
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» Disposal: Dispose of waste material in accordance with local, state, and federal regulations.
Due to its reactivity with water, quenching the material with a suitable alcohol (like
isopropanol) before aqueous disposal may be necessary, but this should only be done by
trained personnel.

Conclusion

Cyclohexanesulfonyl chloride is a powerful and reliable reagent for introducing the
cyclohexanesulfonyl group in organic synthesis. Its predictable reactivity, centered on
nucleophilic substitution at the sulfonyl sulfur, makes it an indispensable tool for constructing
complex molecules in pharmaceutical and materials science research. A thorough
understanding of its properties and strict adherence to safety protocols are essential for its
effective and safe utilization in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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